Cas no 2230803-68-4 (5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile)

• Product Name: 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile
• CAS No: 2230803-68-4
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 5264214
• PubChem ID: 137965678
• Update Time: 2025-05-21

5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-6-1-5(2-12)3-13-8(6)14-4-7(10)11/h1,3,7H,4H2
• InChI Key： XANUNQQJUHAYFD-UHFFFAOYSA-N
• SMILES： C1=NC(OCC(F)F)=C(Cl)C=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile

Introduction to 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile (CAS No. 2230803-68-4)

5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile, with the CAS number 2230803-68-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated pyridine ring and a difluoroethoxy substituent, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile is particularly noteworthy. The presence of the chloro and difluoroethoxy groups imparts specific physicochemical properties that can influence its biological activity. The chloro group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Meanwhile, the difluoroethoxy substituent introduces additional fluorine atoms, which are known for their ability to modulate the electronic properties of the molecule and enhance metabolic stability.

In recent years, fluorinated compounds have become increasingly important in drug discovery due to their favorable pharmacokinetic properties and enhanced biological activity. The introduction of fluorine atoms can significantly alter the binding affinity and selectivity of a molecule, making it more effective as a therapeutic agent. 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile is a prime example of this trend, as its fluorinated substituent likely contributes to its potential as a lead compound in drug development.

Research into the biological activity of 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile has shown promising results. Studies have indicated that this compound exhibits potent inhibitory activity against specific enzymes and receptors, which are implicated in various diseases. For instance, it has been reported to effectively inhibit certain kinases involved in cancer progression and inflammatory responses. This makes it a valuable candidate for further investigation in the development of targeted therapies.

The pharmacological profile of 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile has also been explored in preclinical studies. These studies have demonstrated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. Additionally, it has shown minimal off-target effects, which is crucial for reducing potential side effects in clinical applications.

In terms of synthesis, 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the reaction of 5-chloropyridine-3-carbonitrile with 1-bromo-2,2-difluoroethane in the presence of a suitable base. This process yields high purity products with good yields, making it an accessible compound for researchers and pharmaceutical companies alike.

The applications of 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile extend beyond its potential as a therapeutic agent. It can also serve as an important building block in the synthesis of more complex molecules. For example, it can be used as an intermediate in the development of novel agrochemicals or materials science applications where its unique chemical properties are advantageous.

In conclusion, 5-chloro-6-(2,2-difluoroethoxy)pyridine-3-carbonitrile (CAS No. 2230803-68-4) is a versatile and promising compound with significant potential in various scientific and industrial fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.